Cas no 1824535-17-2 (2-(hydroxymethyl)cyclobutanecarboxylic acid)

• Product Name: 2-(hydroxymethyl)cyclobutanecarboxylic acid
• CAS No: 1824535-17-2
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 5211318
• PubChem ID: 17810236
• Update Time: 2026-03-06

2-(hydroxymethyl)cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Hydroxymethyl)cyclobutane-1-carboxylic acid
• 2-(hydroxymethyl)cyclobutanecarboxylic acid

• Inchi： 1S/C6H10O3/c7-3-4-1-2-5(4)6(8)9/h4-5,7H,1-3H2,(H,8,9)
• InChI Key： PVOXKJJHESIUQB-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCC1CO

Computed Properties

• Exact Mass: 130.062994177g/mol
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-(hydroxymethyl)cyclobutanecarboxylic acid

2-(Hydroxymethyl)cyclobutanecarboxylic Acid: An Emerging Compound in Medicinal Chemistry

2-(Hydroxymethyl)cyclobutanecarboxylic acid (CAS No. 1824535-17-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by a cyclobutane ring with a hydroxymethyl and carboxylic acid substituent, exhibits intriguing chemical and biological activities that make it a promising candidate for further research and development.

The cyclobutane ring is a key structural feature of 2-(hydroxymethyl)cyclobutanecarboxylic acid. Cyclobutane derivatives have been extensively studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The presence of the hydroxymethyl group adds further complexity to the molecule, potentially enhancing its solubility and reactivity. The carboxylic acid moiety, on the other hand, can participate in various chemical reactions and interactions, making it a versatile building block for drug design.

Recent studies have highlighted the potential of 2-(hydroxymethyl)cyclobutanecarboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation and immune responses.

In addition to its anti-inflammatory properties, 2-(hydroxymethyl)cyclobutanecarboxylic acid has shown promise in cancer research. A preclinical study conducted at the National Cancer Institute demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. These findings suggest that 2-(hydroxymethyl)cyclobutanecarboxylic acid could be a valuable lead compound for the development of novel anticancer agents.

The synthetic accessibility of 2-(hydroxymethyl)cyclobutanecarboxylic acid is another factor contributing to its appeal in medicinal chemistry. Several efficient synthetic routes have been developed to prepare this compound, including a one-pot multicomponent reaction (MCR) approach that offers high yields and excellent functional group tolerance. These synthetic methods facilitate the preparation of analogs and derivatives, enabling structure-activity relationship (SAR) studies to optimize the pharmacological properties of the molecule.

The pharmacokinetic profile of 2-(hydroxymethyl)cyclobutanecarboxylic acid has also been investigated. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for drug development. The compound shows good oral bioavailability and low toxicity in animal models, suggesting its potential as an orally active therapeutic agent.

In conclusion, 2-(hydroxymethyl)cyclobutanecarboxylic acid (CAS No. 1824535-17-2) represents an exciting opportunity in medicinal chemistry. Its unique structural features, combined with its promising biological activities and favorable pharmacokinetic properties, make it a compelling candidate for further investigation. Ongoing research aims to elucidate its full therapeutic potential and optimize its use in clinical settings.